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Abstract

This application note details a robust and sensitive method for the simultaneous quantification
of the active ingredients of co-codaprin—paracetamol (acetaminophen) and codeine—and
their major metabolites in human urine samples. A primary liquid chromatography-tandem mass
spectrometry (LC-MS/MS) method is presented, offering high selectivity and sensitivity for
research, clinical, and forensic applications. Additionally, a high-performance liquid
chromatography with ultraviolet detection (HPLC-UV) method is provided as a viable
alternative. Detailed experimental protocols, sample preparation, and data analysis procedures
are outlined. Quantitative data is summarized in structured tables for clear interpretation and
comparison.

Introduction

Co-codaprin is a compound analgesic containing codeine phosphate and aspirin. However, it
is often compounded with paracetamol instead of aspirin, in which case it is known as co-
codamol. For the purposes of this protocol, we will address the quantification of paracetamol
and codeine. Monitoring the levels of these compounds and their metabolites in urine is crucial
for various applications, including pharmacokinetic studies, clinical toxicology, and monitoring
patient adherence to prescribed therapy. Paracetamol is extensively metabolized in the liver,
primarily to glucuronide and sulfate conjugates, with a small fraction converted to the toxic
metabolite N-acetyl-p-benzoquinone imine (NAPQI).[1][2] Codeine is metabolized in the liver to
codeine-6-glucuronide, norcodeine, and morphine, which is also pharmacologically active.[3]
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Therefore, a comprehensive analytical method should ideally quantify the parent compounds
and their key metabolites.

This protocol provides a detailed LC-MS/MS method for the simultaneous determination of
paracetamol, paracetamol glucuronide, paracetamol sulfate, codeine, and morphine in urine.
An alternative HPLC-UV method for the quantification of paracetamol is also described.

Experimental Protocols

LC-MS/MS Method for Simultaneous Quantification of
Paracetamol, Codeine, and their Metabolites

This method is recommended for its high sensitivity and specificity.

1.1. Materials and Reagents

Paracetamol, Paracetamol Glucuronide, Paracetamol Sulfate, Codeine, Morphine, and their
respective deuterated internal standards (e.g., Paracetamol-d4, Codeine-d3, Morphine-d3)

e Formic acid, LC-MS grade

e Methanol, LC-MS grade

e Acetonitrile, LC-MS grade

o Ultrapure water

o Urine samples

1.2. Sample Preparation: Dilute-and-Shoot

The "dilute-and-shoot" method is a simple and rapid approach for preparing urine samples for
LC-MS/MS analysis.[4]

e Thaw frozen urine samples at room temperature and vortex for 10 seconds.

o Centrifuge the samples at 4000 rpm for 10 minutes to pellet any particulate matter.[5]
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 In a clean microcentrifuge tube, dilute 100 pL of the supernatant with 900 pL of a solution
containing the internal standards in 10% methanol in water.

e Vortex the mixture for 10 seconds.
o Transfer the diluted sample to an autosampler vial for LC-MS/MS analysis.

1.3. LC-MS/MS Instrumentation and Conditions

Liquid Chromatograph: A high-performance liquid chromatography system.

o Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray
ionization (ESI) source.

e LC Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 um).
» Mobile Phase A: 0.1% Formic acid in water.

» Mobile Phase B: 0.1% Formic acid in acetonitrile.

» Gradient Elution:

0-1 min: 5% B

[e]

1-5 min: 5-95% B

o

5-6 min: 95% B

[¢]

6-6.1 min: 95-5% B

[e]

6.1-8 min: 5% B

[e]

¢ Flow Rate: 0.4 mL/min.

e Injection Volume: 5 pL.

e Column Temperature: 40°C.
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« lonization Mode: Positive ESI for codeine and morphine; Negative ESI for paracetamol and
its metabolites.

e Multiple Reaction Monitoring (MRM) Transitions: Specific precursor and product ion
transitions for each analyte and internal standard should be optimized.

1.4. Data Analysis and Quantification

Quantification is based on the ratio of the peak area of the analyte to that of its corresponding
internal standard. A calibration curve is constructed by plotting the peak area ratio against the
concentration of the calibrators.

HPLC-UV Method for Quantification of Paracetamol

This method is a cost-effective alternative for the specific quantification of paracetamol.

2.1. Materials and Reagents

Paracetamol and a suitable internal standard (e.g., B-hydroxyethyltheophylline).[6]
o Potassium dihydrogen orthophosphate

 |sopropanol

e Tetrahydrofuran (THF)

e Phosphoric acid

e Methanol, HPLC grade

o Ultrapure water

e Urine samples

2.2. Sample Preparation: Protein Precipitation

e To 100 pL of urine, add 100 pL of the internal standard solution.

e Add 200 pL of methanol to precipitate proteins.
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o Vortex for 30 seconds.

e Centrifuge at 10,000 rpm for 10 minutes.

o Transfer the supernatant to an autosampler vial for HPLC-UV analysis.

2.3. HPLC-UV Instrumentation and Conditions

HPLC System: A standard HPLC system with a UV detector.
e Column: A C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 um).

o Mobile Phase: A mixture of 0.1 M potassium dihydrogen orthophosphate, isopropanol, and
THF (100:1.5:0.1, v/v/v), with the pH adjusted to 3.7 using phosphoric acid.[7]

e Flow Rate: 1.0 mL/min.[8]

e Injection Volume: 20 pL.

o Detection Wavelength: 254 nm.[7][8]
e Column Temperature: Ambient.

2.4. Data Analysis and Quantification

Quantification is performed by comparing the peak area of paracetamol to that of the internal
standard against a calibration curve.

Data Presentation

Table 1. LC-MS/MS Method Quantitative Data
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) . Limit of _

Linearity . Precision
Analyte Quantification Accuracy (%)

Range (ng/mL) (%RSD)

(LOQ) (ng/mL)
Paracetamol 10 - 1000 10 95 - 105 <10
Paracetamol
) 100 - 20000 100 92 -108 <12

Glucuronide
Paracetamol

100 - 20000 100 92 -108 <12
Sulfate
Codeine 10 - 1000 10 96 - 104 <8
Morphine 10 - 1000 10 95 -106 <9

Data presented in this table is a representative summary based on typical performance of LC-

MS/MS assays and may vary based on instrumentation and specific laboratory conditions.[7][9]

Table 2: HPLC-UV Method Quantitative Data for Paracetamol

. . Limit of .
Linearity . Precision
Analyte Quantification Accuracy (%)
Range (mgI/L) (%RSD)
(LOQ) (mglL)
Paracetamol 0.25 - 200 2.25 94 - 102 <5

Data derived from a study by Soysa and Kolambage (2009).[6][10]
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Caption: Experimental workflow for LC-MS/MS quantification.
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Caption: Metabolic pathways of paracetamol and codeine.

Conclusion

The LC-MS/MS method presented provides a highly sensitive and specific protocol for the
simultaneous quantification of paracetamol, codeine, and their major metabolites in human
urine. The simpler "dilute-and-shoot" sample preparation method allows for high-throughput
analysis. For laboratories without access to mass spectrometry, the described HPLC-UV
method offers a reliable alternative for the quantification of paracetamol. The choice of method
will depend on the specific requirements of the study, including the need for sensitivity,
selectivity, and the range of analytes to be measured.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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